Cas no 57519-09-2 (1-Methyl-L-histidine Methyl Ester)

• Product Name: 1-Methyl-L-histidine Methyl Ester
• CAS No: 57519-09-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 57151
• PubChem ID: 7020092
• Update Time: 2025-04-18

1-Methyl-L-histidine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N'-Methyl-L-histidine methyl ester
• H-His(Nim-Me)-OMe
• 1-Methyl-L-histidine methyl ester
• H-His(1-Me)-OMe
• H-His(1-Me)-OMe·HCl
• H-HIS(NH-ME)-OME 2HCL
• H-HIS(N-ME)-OME 2HCL
• H-His(Nτ-Me)-OMe.2HCl
• methyl (2S)-2-amino-3-(1-methylimidazol-4-yl)propanoate
• 1-Me-His-OMe
• H-His(NH-Me)-OMe.2HCl
• I14-7025
• Methyl 2-Methylbenzoate
• 57519-09-2
• AC-8656
• DTXSID40427217
• SCHEMBL2736340
• CS-W017046
• EN300-1588808
• HY-W016330
• methyl (2S)-2-amino-3-(1-methyl-1H-imidazol-4-yl)propanoate
• AS-49169
• H-His(1-Me)-OMe HCl
• AKOS015915127
• (S)-2-Amino-3-(1-Methyl-1H-imidazol-4-yl)propanoic Acid Methyl Ester;
• 1-Methyl-L-histidine Methyl Ester

• MDL： MFCD08059710
• Inchi： 1S/C8H13N3O2/c1-11-4-6(10-5-11)3-7(9)8(12)13-2/h4-5,7H,3,9H2,1-2H3/t7-/m0/s1
• InChI Key： PQEAVIKJSKOOHN-ZETCQYMHSA-N
• SMILES： O(C)C([C@H](CC1=CN(C)C=N1)N)=O

Computed Properties

• Exact Mass: 219.07700
• Monoisotopic Mass: 219.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 67.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.561
• PSA: 70.14000
• LogP: 0.96520
• Solubility: Not determined
• Vapor Pressure: No data available

1-Methyl-L-histidine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1195 3/PG 2
• WGK Germany：1
• Safety Instruction： S16; S23; S24; S29; S33
• RTECS：UF3675000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters